Cas no 2171164-39-7 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)
(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
- (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
- 2171164-39-7
- EN300-1548602
-
- Inchi: 1S/C24H28N2O5/c1-14(2)22(23(29)25-15(3)12-21(27)28)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20,22H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,22+/m1/s1
- InChI Key: IUIIIQPOIIACID-QRQCRPRQSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1548602-0.05g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-0.1g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-0.25g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-0.5g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-1.0g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-2.5g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-5.0g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-10.0g |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1548602-50mg |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 50mg |
$768.0 | 2023-09-25 | ||
| Enamine | EN300-1548602-100mg |
(3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid |
2171164-39-7 | 100mg |
$804.0 | 2023-09-25 |
(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
Introduction to (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic Acid (CAS No. 2171164-39-7)
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. One such compound, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid, identified by its CAS number CAS No. 2171164-39-7, has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. This compound, characterized by its complex amino acid-like structure and fluorinated aromatic moiety, represents a fascinating subject of study in the realm of drug design and development.
The molecular architecture of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is a testament to the ingenuity of modern synthetic chemistry. The presence of a chiral center at the 3-position and another at the 2-position of the butanamidobutanoic backbone introduces stereoselectivity, which is a critical factor in the pharmacological activity of many therapeutic agents. Furthermore, the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group not only enhances the solubility and stability of the compound but also provides a scaffold for further functionalization, enabling the exploration of diverse pharmacological profiles.
In recent years, there has been a growing interest in the development of novel scaffolds that can be tailored for specific biological targets. The fluorine atom in the fluorene moiety is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in various drug candidates. This has led to extensive research into fluorinated compounds as potential therapeutics, with (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid being one such promising candidate.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcomes. The complexity of its synthesis underscores the challenges and rewards of working at the forefront of chemical biology and drug discovery.
One of the most compelling aspects of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is its potential as a building block for more complex molecules. By modifying different parts of its structure, researchers can explore a wide range of biological activities. For instance, replacing the fluorene group with other aromatic systems or altering the amino acid backbone could lead to novel compounds with distinct pharmacological properties.
The field of computational chemistry has also played a significant role in understanding the behavior of this compound. Advanced computational methods allow researchers to predict how it might interact with biological targets, such as enzymes or receptors, providing valuable insights before expensive experimental trials are conducted. This integration of computational and experimental approaches has accelerated the discovery process and led to more efficient development pipelines.
Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of drug candidates. The enantiomeric purity of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is therefore critical, and methods for achieving high enantiomeric excess are continually being refined. Techniques such as asymmetric hydrogenation or enzymatic resolution have been employed to isolate pure enantiomers, ensuring that only the most active form is advanced into later stages of development.
The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique structure makes it an attractive candidate for use in biopharmaceuticals, where it could serve as a component in protein-based therapies or vaccine candidates. Additionally, its fluorinated nature suggests that it might be suitable for imaging applications, where fluorine-labeled compounds are widely used in diagnostic tools.
In conclusion, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171164-39-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with its potential for further functionalization and its favorable physicochemical properties, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapies for various diseases.
2171164-39-7 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)